5-Dimethoxymethyl-2,2'-bithiophene

• Molecular Formula: C11H12O2S2
• Molecular Weight: 240.3 g/mol
• IUPAC Name: 2-(dimethoxymethyl)-5-thiophen-2-ylthiophene
• InChI: InChI=1S/C11H12O2S2/c1-12-11(13-2)10-6-5-9(15-10)8-4-3-7-14-8/h3-7,11H,1-2H3
• InChI Key: NWNYBYWMBKIBMY-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=CC=C(S1)C2=CC=CS2)OC

Description

5-Dimethoxymethyl-2,2'-bithiophene is a useful research compound. Its molecular formula is C11H12O2S2 and its molecular weight is 240.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Trimethyl orthoformate (7.5 ml) and montmorillonite K-10 (5.0 g) (Aldrich Chem. Co., Milwaukee, Wis.) were mixed and stirred at room temperature for 10 minutes. A solution of 5-formyl-2,2'-bithiophene (5.0 g) (Aldrich Chem. Co., Milwaukee, Wis.) in n-hexane (10 ml) was added and was stirred at room temperature. The reaction was monitored with thin layer chromatography until the reaction was completed. Montmorillonite K-10 was filtered. The filtrate was added to a saturated sodium bicarbonate aqueous solution and extracted with ethyl acetate (15 ml×3). The extract was washed with brine, dried over anhydrous magnesium sulfate and concentrated to give light yellowish oily product (6.4 g).